![molecular formula C14H16ClN3O B7460773 N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide](/img/structure/B7460773.png)
N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide, also known as CDDO-Im, is a synthetic triterpenoid compound that has been widely studied for its potential therapeutic applications due to its anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide is complex and involves multiple pathways. This compound has been shown to activate the Nrf2-Keap1 pathway, which is involved in the regulation of cellular antioxidant defense mechanisms. In addition, this compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. By modulating these pathways, this compound can exert anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of cellular signaling pathways. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects, which can protect cells from oxidative stress and inflammation-induced damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide in lab experiments is its high potency and specificity, which allows for precise modulation of cellular signaling pathways. In addition, this compound has been shown to have low toxicity in animal models, which makes it a promising candidate for further development. However, one of the limitations of using this compound in lab experiments is its high cost, which can limit its widespread use.
Future Directions
Future research on N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide should focus on its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In addition, further studies are needed to elucidate the precise mechanisms of action of this compound and to identify potential targets for drug development. Finally, more research is needed to optimize the synthesis method of this compound to reduce its cost and increase its accessibility for further research.
Synthesis Methods
N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide is synthesized through a multi-step process that involves the reaction of 2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oic acid (CDDO) with imidazole. The resulting compound is then treated with chloroacetyl chloride to yield this compound.
Scientific Research Applications
N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, lung, and colon cancer cells. In addition, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a critical mechanism for cancer treatment.
properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3O/c1-9-4-5-12(15)7-13(9)16-14(19)8-18-11(3)6-10(2)17-18/h4-7H,8H2,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPVZKGUCWINRDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=CC(=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.